2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one

• IUPAC Name: 2-[4-(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C19H30N6O2/c1-16-14-17(21-19(20-16)25-10-12-27-13-11-25)23-8-6-22(7-9-23)15-18(26)24-4-2-3-5-24/h14H,2-13,15H2,1H3
• InChI Key: LOWKGDILHKQWKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)CC(=O)N4CCCC4
• Molecular Formula: C19H30N6O2
• Molecular Weight: 374.5 g/mol
• CAS No.: 2640956-14-3

Description

This compound features a pyrimidine core substituted with a methyl group at position 6 and a morpholine ring at position 2. The pyrimidine is linked to a piperazine ring at position 4, which is further connected to a 1-(pyrrolidin-1-yl)ethan-1-one group. This structure combines heterocyclic moieties known for enhancing pharmacokinetic properties, such as solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally analogous to several derivatives reported in recent literature and patents. Key comparisons are outlined below:

Table 1: Structural and Functional Comparison with Analogous Compounds

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Features	Reference
Target Compound	Pyrimidine	6-methyl, 2-morpholin-4-yl, piperazine-linked 1-(pyrrolidin-1-yl)ethan-1-one	~437.5 (estimated)	Combines morpholine (polar) and pyrrolidine (rigid) for balanced lipophilicity	-
2-chloro-1-{4-[6-methyl-2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one ()	Pyrimidine	6-methyl, 2-propan-2-yl, piperazine-linked chloroethanone	333.26 (CAS provided)	Chloroethanone group increases electrophilicity; lacks morpholine’s polarity
6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine ()	Thienopyrimidine	Thienopyrimidine core, 4-morpholin-4-yl, piperazine-methanesulfonyl	542.25 (observed [M+H]+)	Sulfonyl group enhances stability but reduces solubility
5-[6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[2,3-d]pyrimidin-2-yl]-pyrimidin-2-ylamine ()	Thienopyrimidine	Thienopyrimidine core, pyrimidin-2-ylamine, methanesulfonyl-piperazine	~550 (estimated)	Dual heterocyclic cores may improve target binding affinity
(1H-indol-4-yl)(3-{[6-(morpholin-4-yl)pyrimidin-4-yl]oxy}pyrrolidin-1-yl)methanone ()	Pyrimidine	Morpholin-4-yl pyrimidine linked to indole via pyrrolidinyloxy	393.44	Pyrrolidinyloxy spacer enhances spatial orientation for receptor interactions

Key Findings from Comparative Analysis

Compounds with pyrrolidinyloxy linkers () demonstrate improved spatial alignment for target binding compared to the target’s piperazine-ethanone linkage .

Substituent Effects: Morpholine vs. Pyrrolidinyl Ethanone vs. Chloroethanone: The pyrrolidinyl group in the target compound introduces conformational rigidity, which may reduce off-target interactions compared to the electrophilic chloroethanone in .

Synthetic Accessibility :

• The target compound’s synthesis likely involves piperazine coupling (similar to ’s methods for sulfonyl derivatives) but avoids sulfonyl chloride intermediates, simplifying purification .